Cas no 2172188-47-3 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopent-2-ene-1-carboxylic acid)
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopent-2-ene-1-carboxylic acid
- 2172188-47-3
- 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopent-2-ene-1-carboxylic acid
- EN300-1490179
-
- Inchi: 1S/C26H28N2O5/c29-24(28-18-13-12-17(15-18)25(30)31)11-5-6-14-27-26(32)33-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,12-13,17-18,23H,5-6,11,14-16H2,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: LESIOPJXBHLWFE-UHFFFAOYSA-N
- SMILES: O(C(NCCCCC(NC1C=CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 448.19982200g/mol
- Monoisotopic Mass: 448.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 105Ų
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopent-2-ene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1490179-0.05g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopent-2-ene-1-carboxylic acid |
2172188-47-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1490179-0.1g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopent-2-ene-1-carboxylic acid |
2172188-47-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1490179-0.25g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopent-2-ene-1-carboxylic acid |
2172188-47-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1490179-0.5g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopent-2-ene-1-carboxylic acid |
2172188-47-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1490179-1.0g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopent-2-ene-1-carboxylic acid |
2172188-47-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1490179-2.5g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopent-2-ene-1-carboxylic acid |
2172188-47-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1490179-5.0g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopent-2-ene-1-carboxylic acid |
2172188-47-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1490179-10.0g |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopent-2-ene-1-carboxylic acid |
2172188-47-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1490179-50mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopent-2-ene-1-carboxylic acid |
2172188-47-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1490179-100mg |
4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopent-2-ene-1-carboxylic acid |
2172188-47-3 | 100mg |
$2963.0 | 2023-09-28 |
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopent-2-ene-1-carboxylic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopent-2-ene-1-carboxylic acid
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopent-2-ene-1-carboxylic Acid: A Comprehensive Overview
4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopent-2-ene-1-carboxylic acid, also known by its CAS number 2172188-47-3, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a cyclopentene ring. The integration of these functional groups makes it a versatile molecule with applications in drug delivery systems, polymer synthesis, and advanced materials.
The Fmoc group, derived from 9H-fluorenol, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amide functionalities. Recent studies have highlighted the importance of Fmoc derivatives in modulating the properties of bioactive molecules, particularly in terms of solubility and stability. The pentanamide segment further enhances the compound's versatility by introducing additional sites for chemical modification and interaction.
The cyclopentene ring contributes to the molecule's rigidity and planarity, which are crucial for applications in organic electronics and optoelectronics. Recent advancements in materials science have demonstrated that such rigid structures can significantly improve the performance of organic semiconductors. For instance, researchers have explored the use of similar compounds as building blocks for high-efficiency organic light-emitting diodes (OLEDs) and photovoltaic devices.
In terms of synthesis, the preparation of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the Fmoc derivative, the coupling reaction to introduce the pentanamide group, and the cyclization to form the cyclopentene ring. Recent breakthroughs in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.
From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational flexibility, and intermolecular interactions. For example, NMR studies have revealed that the Fmoc group exhibits restricted rotation due to steric hindrance, which influences its reactivity in biochemical systems.
The biological activity of this compound has also been a subject of recent research. In vitro studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. This suggests potential applications in drug discovery programs targeting metabolic disorders. Furthermore, preliminary toxicity studies indicate that this compound has low cytotoxicity at concentrations relevant to therapeutic use.
In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopent-2-ene-1-carboxylic acid represents a promising molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features makes it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from materials science to pharmacology.
2172188-47-3 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopent-2-ene-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)